Cas no 959632-57-6 (Ethyl benzo[b]thiophene-7-carboxylate)

• Product Name: Ethyl benzo[b]thiophene-7-carboxylate
• CAS No: 959632-57-6
• MF: C₁₁H₁₀O₂S
• MW: 206.260901927948
• CID: 1023709
• PubChem ID: 49758023
• Update Time: 2025-04-20

Ethyl benzo[b]thiophene-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl benzo[b]thiophene-7-carboxylate
• ethyl 1-benzothiophene-7-carboxylate
• 3-ethylbenzo[b]thiophene-7-carboxylate
• benzo[b]thiophene-7-carboxylic acid ethyl ester
• ethylbenzo[b]thiophene-7-carboxylate
• SCHEMBL1476081
• AKOS015856660
• AB66076
• MFCD12756033
• DTXSID80677835
• KVTZSCYPOQMXTO-UHFFFAOYSA-N
• FT-0682581
• 959632-57-6
• DB-080383

• MDL： MFCD12756033
• Inchi： 1S/C11H10O2S/c1-2-13-11(12)9-5-3-4-8-6-7-14-10(8)9/h3-7H,2H2,1H3
• InChI Key： KVTZSCYPOQMXTO-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC=C(C(=O)OCC)C1=2

Computed Properties

• Exact Mass: 206.04000
• Monoisotopic Mass: 206.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.54000
• LogP: 3.07800

Ethyl benzo[b]thiophene-7-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes